4,6-Dichloro-3-hydroxy-2-nitrobenzoic acid
Cat. No. B3032582
M. Wt: 252 g/mol
InChI Key: WKTGFYBNDVOWML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889695B2
Procedure details
A mixture of 4,6-dichloro-3-hydroxy-2-nitrobenzoic 1-6 (700 mg, 2.78 mmol), Fe powder (400 mg, 7.16 mmol) and glacial acetic acid (13 mL) was heated at 80° C. for 50 min, cooled and the solids filtered off. The filtrate was concentrated to a brown solid. Purification by flash chromatography eluting with 1% AcOH/EtOAc to 3% AcOH/EtOAc afforded 2-amino-4,6-dichloro-3-hydroxybenzoic acid (1-8) as a light brown solid (582 mg, 94%). 1H NMR (d6-DMSO, 400 MHz) δ. 6.68 (s, 1H).
Yield
94%
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[C:9]([Cl:11])[C:5]([C:6]([OH:8])=[O:7])=[C:4]([N+:12]([O-])=O)[C:3]=1[OH:15]>[Fe].C(O)(=O)C>[NH2:12][C:4]1[C:3]([OH:15])=[C:2]([Cl:1])[CH:10]=[C:9]([Cl:11])[C:5]=1[C:6]([OH:8])=[O:7]
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Inputs
Step One
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Name
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|
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Quantity
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700 mg
|
|
Type
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reactant
|
|
Smiles
|
ClC1=C(C(=C(C(=O)O)C(=C1)Cl)[N+](=O)[O-])O
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|
Name
|
|
|
Quantity
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400 mg
|
|
Type
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catalyst
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|
Smiles
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[Fe]
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|
Name
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|
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Quantity
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13 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooled
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the solids filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The filtrate was concentrated to a brown solid
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purification by flash chromatography
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WASH
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Type
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WASH
|
|
Details
|
eluting with 1% AcOH/EtOAc to 3% AcOH/EtOAc
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C(=O)O)C(=CC(=C1O)Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 582 mg | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
